Cas no 1807257-61-9 (3-Chloro-2,6-difluorobenzenethiol)

3-Chloro-2,6-difluorobenzenethiol is a fluorinated and chlorinated benzenethiol derivative with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include a reactive thiol group, which facilitates selective functionalization, and the presence of halogen substituents (chloro and fluoro) that enhance its utility in cross-coupling reactions and as a building block for complex molecules. The electron-withdrawing effects of the fluorine atoms improve stability and reactivity in nucleophilic aromatic substitution. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty materials due to its structural versatility and ability to introduce sulfur-containing motifs under controlled conditions.

3-Chloro-2,6-difluorobenzenethiol structure

1807257-61-9 structure

Product Name:3-Chloro-2,6-difluorobenzenethiol

CAS No:1807257-61-9

MF:C₆H₃ClF₂S

MW:180.602826356888

MDL:MFCD22482331

CID:4961390

PubChem ID:91025175

Update Time:2025-05-28

3-Chloro-2,6-difluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2,6-difluorothiophenol
- 3-chloro-2,6-difluorobenzenethiol
- 3-Chloro-2,6-difluorobenzenethiol
- MDL： MFCD22482331
- Inchi： 1S/C6H3ClF2S/c7-3-1-2-4(8)6(10)5(3)9/h1-2,10H
- InChI Key： HNAJDRPCZLXRAW-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=C1F)S)F

Computed Properties

Exact Mass: 179.9612053g/mol
Monoisotopic Mass: 179.9612053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 1

3-Chloro-2,6-difluorobenzenethiol Pricemore >>

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Alichem	A014005408-250mg	3-Chloro-2,6-difluorothiophenol	1807257-61-9	97%	250mg	489.60 USD	2021-06-22
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